Cas no 252026-56-5 (1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol)

• Product Name: 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol
• CAS No: 252026-56-5
• MF: C₂₀H₁₅Cl₃O₃S
• MW: 441.755301713943
• CID: 5015395
• Update Time: 2026-02-28

1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-1,1-bis(4-chlorophenyl)ethan-1-ol
• 1,1-bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol
• Oprea1_743417
• 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol

• Inchi： 1S/C20H15Cl3O3S/c21-16-5-1-14(2-6-16)20(24,15-3-7-17(22)8-4-15)13-27(25,26)19-11-9-18(23)10-12-19/h1-12,24H,13H2
• InChI Key： KUYQTWDUQPEURR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)(CS(C1C=CC(=CC=1)Cl)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 5.4
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol

Comprehensive Overview of 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol (CAS No. 252026-56-5)

1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol (CAS 252026-56-5) is a specialized organic compound with a unique molecular structure, featuring three 4-chlorophenyl groups and a sulfonyl functional group. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in synthetic chemistry. Its structural complexity and chlorinated aromatic backbone make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for high-purity intermediates like 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol has surged, driven by advancements in drug discovery and material science. Researchers frequently inquire about its synthesis methods, solubility properties, and stability under various conditions. These queries reflect the compound's relevance in optimizing reaction pathways for targeted molecular design.

The compound's CAS number 252026-56-5 is often searched alongside terms such as "chlorophenyl derivatives," "sulfonyl-containing compounds," and "ethanol-based intermediates," highlighting its niche yet critical role in organic synthesis. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, a topic frequently discussed in academic forums and patent literature.

From an environmental perspective, the degradation pathways of chlorinated compounds like this one are a hot topic, aligning with global trends toward green chemistry. Studies on its biodegradability and ecotoxicological profile are increasingly relevant, addressing concerns about sustainable chemical practices. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of focus for industrial users.

Innovations in catalysis and flow chemistry have opened new avenues for synthesizing 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)sulfonyl]-1-ethanol more efficiently. These methods reduce waste and energy consumption, resonating with the industry's shift toward cost-effective and eco-friendly production. Patent databases reveal growing interest in its derivatives for applications ranging from polymer additives to specialty coatings.

In summary, CAS 252026-56-5 represents a versatile building block in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted properties continue to inspire investigations into structure-activity relationships and process optimization, ensuring its place in the evolving landscape of fine chemicals.